N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide
• InChI: InChI=1S/C23H20N2O2S/c1-2-14-27-17-9-7-8-16(15-17)22(26)24-19-11-4-3-10-18(19)23-25-20-12-5-6-13-21(20)28-23/h3-13,15H,2,14H2,1H3,(H,24,26)
• InChI Key: HLKCKRWKDAIAGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H20N2O2S
• Molecular Weight: 388.5 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide, also known as BZP, is a chemical compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide involves its ability to bind to proteins through non-covalent interactions, such as hydrogen bonding, van der Waals forces, and electrostatic interactions. The binding of N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide to proteins can induce conformational changes, alter protein function, and affect protein-protein interactions.
Biochemical and Physiological Effects:
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide has been shown to have various biochemical and physiological effects, including the inhibition of protein aggregation and the modulation of protein stability. It has also been shown to affect enzyme activity and cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide in lab experiments is its high sensitivity and selectivity for protein binding. It can also be easily synthesized and purified, making it a cost-effective probe for studying protein-ligand interactions. However, one of the limitations of using N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide is its potential toxicity, which can affect the accuracy of experimental results. Therefore, careful consideration should be given to the concentration and exposure time of N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide in lab experiments.

Future Directions

There are several future directions for the use of N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide in scientific research. One potential application is in the development of new drugs that target specific proteins. N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide can be used as a starting point for designing new compounds that have improved binding affinity and selectivity for target proteins. Another direction is in the development of new imaging techniques that use N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide as a fluorescent probe. This can provide a non-invasive method for studying protein function and localization in living cells.
Conclusion:
In conclusion, N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. Its unique properties make it a valuable tool for studying protein-ligand interactions and protein function. However, careful consideration should be given to its potential toxicity and limitations in lab experiments. The future directions for the use of N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide in scientific research are promising and can lead to the development of new drugs and imaging techniques.

Scientific Research Applications

N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide has been widely used in scientific research as a fluorescent probe to study the binding interactions between proteins and ligands. It has been shown to bind to various proteins, including bovine serum albumin and human serum albumin. N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-propoxybenzamide has also been used as a fluorescence resonance energy transfer (FRET) donor to study the conformational changes of proteins.